Cas no 3395-35-5 (2,5-Dihydro-1H-pyrrole-2-carboxylic acid)

2,5-Dihydro-1H-pyrrole-2-carboxylic acid Properties

Names and Identifiers

• 2,5-Dihydro-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylicacid, 2,5-dihydro-
• 3,4-DEHYDRO-DL-PROLINE
• H-3,4-Dehydro-DL-Pro-OH
• H-3004-Dehydro-DL-Pro-OH
• (+/-)-3-PYRROLINE-2-CARBOXYLIC ACID
• 2,5-dihydro-pyrrole-2-carboxylic acid
• 3,4-Dedihydro-DL-proline
• 3,4-Dedihydroproline
• 3,4-Dehydro-DL-prolin
• 3,4-DIDEHYDRO-DL-PROLINE
• D,L-3,4-dehydroproline
• H-DL-DELTAPRO-OH
• H-DL-PRO(3,4-DEHYDRO)-OH
• R,S-3,4-dehydroproline
• rac-(2R*)-3-Pyrroline-2-carboxylic acid
• +Expand

• MDL： MFCD00005214
• InChIKey： OMGHIGVFLOPEHJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7NO2/c7-5(8)4-2-1-3-6-4/h1-2,4,6H,3H2,(H,7,8)
• SMILES： C1=CC(C(=O)O)NC1

Computed Properties

• Exact Mass: 113.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 113.048
• Heavy Atom Count: 8
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• LogP: -0.07220
• PSA: 49.33000
• Refractive Index: 1.521
• Boiling Point: 279.3°Cat760mmHg
• Melting Point: 245 °C (dec.) (lit.)
• Flash Point: 122.7°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.252

2,5-Dihydro-1H-pyrrole-2-carboxylic acid Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Risk Phrases：R22
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：-15°C

2,5-Dihydro-1H-pyrrole-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%